Cas no 2307783-83-9 (rac-(3R,4R)-4-(2,3-dihydro-1H-isoindol-2-yl)pyrrolidin-3-ol dihydrochloride, trans)

• Product Name: rac-(3R,4R)-4-(2,3-dihydro-1H-isoindol-2-yl)pyrrolidin-3-ol dihydrochloride, trans
• CAS No: 2307783-83-9
• MF: C₁₂H₁₇ClN₂O
• MW: 240.729182004929
• MDL: MFCD30487875
• CID: 5194504
• PubChem ID: 137833657
• Update Time: 2025-06-08

rac-(3R,4R)-4-(2,3-dihydro-1H-isoindol-2-yl)pyrrolidin-3-ol dihydrochloride, trans Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinol, 4-(1,3-dihydro-2H-isoindol-2-yl)-, hydrochloride (1:2), (3R,4R)-rel-
• rac-(3R,4R)-4-(2,3-dihydro-1H-isoindol-2-yl)pyrrolidin-3-ol dihydrochloride, trans

• MDL： MFCD30487875
• Inchi： 1S/C12H16N2O.ClH/c15-12-6-13-5-11(12)14-7-9-3-1-2-4-10(9)8-14;/h1-4,11-13,15H,5-8H2;1H/t11-,12-;/m0./s1
• InChI Key： SGCFGAIJDAETOP-FXMYHANSSA-N
• SMILES： O[C@H]1CNC[C@@H]1N1CC2=CC=CC=C2C1.Cl

Additional information on rac-(3R,4R)-4-(2,3-dihydro-1H-isoindol-2-yl)pyrrolidin-3-ol dihydrochloride, trans

Professional Introduction to Rac-(3R,4R)-4-(2,3-dihydro-1H-isoindol-2-yl)pyrrolidin-3-ol Dihydrochloride, Trans (CAS No: 2307783-83-9)

Rac-(3R,4R-4-(2,3-dihydro-1H-isoindol-2-yl)pyrrolidin-3-ol dihydrochloride, trans) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2307783-83-9, represents a novel molecular entity with potential applications in the development of therapeutic agents. The intricate structure of this molecule, featuring a pyrrolidinone core linked to an isoindole moiety, makes it a subject of intense interest for researchers exploring new pharmacophores.

The chemical composition of Rac-(3R,4R-4-(2,3-dihydro-1H-isoindol-2-yl)pyrrolidin-3-ol dihydrochloride, trans) is characterized by its stereochemical configuration, which plays a crucial role in determining its biological activity. The presence of the dihydroisoindole group and the pyrrolidinone ring suggests that this compound may exhibit properties such as binding affinity and metabolic stability that are highly desirable in drug design. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this molecule with various biological targets, providing valuable insights into its potential therapeutic applications.

In the realm of medicinal chemistry, the synthesis of complex heterocyclic compounds like Rac-(3R,4R-4-(2,3-dihydro-1H-isoindol-2-yl)pyrrolidin-3-ol dihydrochloride, trans) demands meticulous attention to synthetic pathways and stereocontrol. The development of efficient synthetic routes not only facilitates the production of this compound but also allows for structural modifications that can enhance its pharmacological properties. Researchers have employed various techniques, including asymmetric catalysis and transition metal-catalyzed reactions, to achieve high enantioselectivity and yield in the synthesis of this molecule.

The pharmacological profile of Rac-(3R,4R-4-(2,3-dihydro-1H-isoindol-2-yl)pyrrolidin-3-ol dihydrochloride, trans) has been explored in several preclinical studies. These studies have highlighted its potential as a modulator of key biological pathways involved in neurological disorders, inflammation, and cancer. The isoindole moiety is particularly noteworthy for its ability to interact with specific receptors and enzymes, while the pyrrolidinone ring contributes to the compound's solubility and bioavailability. Such characteristics make it an attractive candidate for further investigation in clinical trials.

The latest research findings indicate that Rac-(3R,4R-4-(2,3-dihydro-1H-isoindol-2-yl)pyrrolidin-3-ol dihydrochloride, trans) exhibits promising activity in models of neurodegenerative diseases. Studies have demonstrated its ability to inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease, through mechanisms involving metal chelation and protein misfolding inhibition. Additionally, preclinical data suggest that this compound may have neuroprotective effects by modulating calcium homeostasis and reducing oxidative stress in neuronal cells.

In the context of oncology research, Rac-(3R,4R-4-(2,3-dihydro-1H-isoindol-2-yl)pyrrolidin-3-ol dihydrochloride, trans) has shown potential as an anti-proliferative agent. Its ability to interfere with key signaling pathways such as MAPK and PI3K/Akt has been observed in various cancer cell lines. Furthermore, its structural features allow it to exhibit selectivity towards certain cancer cell types while minimizing toxicity to healthy cells. These findings underscore the importance of further exploring this compound's therapeutic potential in oncology applications.

The development of novel drug candidates like Rac-(3R,4R-4-(2,3-dihydro-his-indol= 2 -yl) b >)pyrrolidin - 3 - ol dihydrochloride , trans b > is often accompanied by challenges related to formulation and delivery. However , recent advances in nanotechnology have provided innovative solutions for enhancing the bioavailability and targeted delivery of such compounds. Nanoparticle-based drug delivery systems have been particularly effective in improving the pharmacokinetic properties of bioactive molecules like this one.

The future direction of research on Rac-( 33 R ,44 R b > -44 - ( 22 ,33 -dihydro -11 H - iso ind o l -22 - yl ) py r rol id ine -33 - ol di hydroch lor ide ,trans b >) will likely focus on optimizing its pharmacological profile through structure-based drug design. By leveraging computational modeling and high-throughput screening techniques , researchers aim to identify structural analogs that exhibit enhanced potency , selectivity , and reduced side effects . Such efforts are crucial for translating preclinical findings into effective clinical therapies.

In conclusion , Rac-( 33 R ,44 R -44 -(22 ,33 -dihydro -11 H - iso ind o l = 22 - yl ) py r rol id ine -33 - ol di hydroch lor ide ,trans ) (CAS No: 230778389) represents a promising candidate for further exploration in pharmaceutical research . Its unique chemical structure , combined with its demonstrated biological activity , makes it an attractive molecule for developing novel therapeutic agents . As research continues to uncover new insights into its pharmacological properties , this compound holds significant potential for addressing various human health challenges . The integration of cutting-edge synthetic methodologies and advanced computational techniques will be essential in realizing its full therapeutic promise . p >